molecular formula C15H24N2 B8405081 1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine

1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine

Cat. No. B8405081
M. Wt: 232.36 g/mol
InChI Key: FJYAGSRZOYKZCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine is a useful research compound. Its molecular formula is C15H24N2 and its molecular weight is 232.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(phenylmethyl)-N-propyl-3-pyrrolidinemethanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H24N2

Molecular Weight

232.36 g/mol

IUPAC Name

N-[(1-benzylpyrrolidin-3-yl)methyl]propan-1-amine

InChI

InChI=1S/C15H24N2/c1-2-9-16-11-15-8-10-17(13-15)12-14-6-4-3-5-7-14/h3-7,15-16H,2,8-13H2,1H3

InChI Key

FJYAGSRZOYKZCA-UHFFFAOYSA-N

Canonical SMILES

CCCNCC1CCN(C1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 8.2 g (0.2 mole) of lithium aluminum hydride in 150 ml of dry tetrahydrofuran was added portionwise, 12.0 g (45.6 mmole) of solid 5-oxo-1-(phenylmethyl)-N-propyl-3-pyrrolidinecarboxamide. When the addition was complete, the reaction mixture was stirred at room temperature for 18 hours and then at reflux for two hours. After cooling to room temperature, the mixture was treated dropwise, successively, with 8 ml of water, 8 ml of 15% aqueous sodium hydroxide and 24 ml of water, titrating the final addition to produce a granular precipitate. The solid was removed by filtration, washed with tetrahydrofuran and the filtrate evaporated in vacuo to give 9.6 g of 1-(phenylmethyl)-N-propyl-3-pyrrolidine methanamine, as a heavy syrup.
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
[Compound]
Name
solid
Quantity
12 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
reactant
Reaction Step Four
Quantity
8 mL
Type
reactant
Reaction Step Five
Name
Quantity
24 mL
Type
reactant
Reaction Step Six

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